Cas no 88357-09-9 (2-Propanone, 1-[4-[[2-(phenylthio)ethyl]thio]phenyl]-)

• Product Name: 2-Propanone, 1-[4-[[2-(phenylthio)ethyl]thio]phenyl]-
• CAS No: 88357-09-9
• MF: C₁₇H₁₈OS₂
• MW: 302.454222202301
• CID: 635563
• PubChem ID: 70528172
• Update Time: 2025-04-19

2-Propanone, 1-[4-[[2-(phenylthio)ethyl]thio]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[4-[[2-(phenylthio)ethyl]thio]phenyl]-
• 1-[4-(2-phenylsulfanylethylsulfanyl)phenyl]propan-2-one
• 88357-09-9
• SCHEMBL11161442
• DTXSID80742294
• 1-(4-{[2-(Phenylsulfanyl)ethyl]sulfanyl}phenyl)propan-2-one

• Inchi： 1S/C17H18OS2/c1-14(18)13-15-7-9-17(10-8-15)20-12-11-19-16-5-3-2-4-6-16/h2-10H,11-13H2,1H3
• InChI Key： QVJUSXJVAMQOLK-UHFFFAOYSA-N
• SMILES： S(CCSC1C=CC=CC=1)C1C=CC(=CC=1)CC(C)=O

Computed Properties

• Exact Mass: 302.07990754g/mol
• Monoisotopic Mass: 302.07990754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67.7Ų